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Compound of Interest

Compound Name: Cyanine7.5 carboxylic

Cat. No.: B12377982 Get Quote

For researchers, scientists, and drug development professionals, ensuring the specificity of

antibody-based reagents is paramount for generating reliable and reproducible data. This guide

provides a comprehensive comparison of Cyanine7.5 (Cy7.5) labeled antibodies with common

alternatives, offering supporting experimental data and detailed protocols for robust cross-

reactivity assessment.

Cyanine7.5, a near-infrared (NIR) fluorescent dye, offers significant advantages for in vivo

imaging and multiplex assays due to its deep tissue penetration and minimal autofluorescence.

However, like all fluorescently labeled antibodies, those conjugated with Cy7.5 require rigorous

testing to rule out non-specific binding and cross-reactivity with off-target molecules. This guide

will delve into the performance characteristics of Cy7.5 and its alternatives, and provide

detailed methodologies for assessing their specificity.

Performance Comparison of NIR Dyes
The choice of a near-infrared dye can significantly impact the sensitivity and specificity of an

immunoassay. Here, we compare the key photophysical properties of Cyanine7.5 with two

other commonly used NIR dyes, Cy7 and Alexa Fluor 790.
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Property Cyanine7.5 Cy7 Alexa Fluor 790

Maximum Excitation

(nm)
~788 ~750 ~785

Maximum Emission

(nm)
~808 ~773 ~807

**Molar Extinction

Coefficient (M⁻¹cm⁻¹)

**

~223,000[1] ~250,000[2] ~260,000

Quantum Yield (Φ) ~0.10[1] ~0.28[2] ~0.06

Brightness (Ext. Coeff.

x QY)
~22,300 ~70,000 ~15,600

Photostability Good Moderate Excellent

Key Insights:

Brightness: Cy7 exhibits the highest theoretical brightness among the three, making it a

strong candidate for detecting low-abundance targets. Cyanine7.5 offers a good balance of

brightness and a more red-shifted emission spectrum. Alexa Fluor 790, while being the most

red-shifted, has a lower quantum yield, resulting in lower overall brightness.

Spectral Profile: The red-shifted excitation and emission spectra of Cyanine7.5 and Alexa

Fluor 790 are advantageous for in vivo imaging, as they minimize interference from tissue

autofluorescence.

Photostability: Alexa Fluor dyes are generally recognized for their superior photostability

compared to cyanine dyes, which can be a critical factor in experiments requiring long or

repeated exposures to light.[2][3]

Experimental Protocols for Cross-Reactivity Testing
Cross-reactivity occurs when an antibody raised against a specific antigen binds to a different,

non-target antigen, often due to structural similarities in their epitopes. Rigorous testing is
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essential to validate antibody specificity. The following are detailed protocols for assessing the

cross-reactivity of Cyanine7.5 labeled antibodies using common immunoassay techniques.

Experimental Workflow for Cross-Reactivity Assessment
The general workflow for assessing antibody cross-reactivity involves testing the labeled

antibody against a panel of related and unrelated antigens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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